Cas no 1229020-02-3 (Avibactam Impurity 89)

• Product Name: Avibactam Impurity 89
• CAS No: 1229020-02-3
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 6620378
• PubChem ID: 126970424
• Update Time: 2025-06-09

Avibactam Impurity 89 Chemical and Physical Properties

Names and Identifiers

• 1229020-02-3
• Methyl (2R,5S)-5-aminopiperidine-2-carboxylate
• starbld0049980
• 2165917-77-9
• Avibactam Impurity 89

• Inchi： 1S/C7H14N2O2/c1-11-7(10)6-3-2-5(8)4-9-6/h5-6,9H,2-4,8H2,1H3/t5-,6+/m0/s1
• InChI Key： QPLWHTVCXALRAG-NTSWFWBYSA-N
• SMILES： O(C)C([C@H]1CC[C@@H](CN1)N)=O

Computed Properties

• Exact Mass: 158.105527694g/mol
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on Avibactam Impurity 89

Introduction to Avibactam Impurity 89 (CAS No: 1229020-02-3) in Modern Pharmaceutical Research

Avibactam Impurity 89, identified by its unique Chemical Abstracts Service (CAS) number 1229020-02-3, represents a significant compound in the realm of pharmaceutical chemistry. This impurity, derived from the broader category of β-lactamase inhibitors, has garnered attention due to its structural and functional implications in drug development and quality control. The study of such compounds is not merely an academic exercise but a critical component in ensuring the efficacy and safety of modern therapeutics.

The chemical structure of Avibactam Impurity 89 (CAS No: 1229020-02-3) is characterized by its intricate molecular framework, which includes specific functional groups that contribute to its reactivity and interaction with biological systems. Understanding these structural nuances is essential for researchers aiming to optimize drug formulations and minimize potential side effects. Recent advancements in spectroscopic techniques have enabled a more precise characterization of this impurity, providing insights that were previously unattainable.

In the context of contemporary pharmaceutical research, Avibactam Impurity 89 (CAS No: 1229020-02-3) serves as a model compound for studying the mechanisms of β-lactamase inhibition. Avibactam itself is a non-bacterial β-lactamase inhibitor used in combination with other antibiotics to combat resistant bacterial strains. The presence of impurities like Avibactam Impurity 89 can influence the overall performance of these drug combinations, making their thorough analysis indispensable.

Recent studies have highlighted the importance of impurity profiling in drug development. The case of Avibactam Impurity 89 (CAS No: 1229020-02-3) exemplifies how even minor contaminants can significantly impact therapeutic outcomes. Researchers have employed high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy to identify and quantify this impurity in pharmaceutical formulations. These techniques have not only improved the accuracy of impurity detection but also facilitated the development of more robust synthetic pathways.

The implications of Avibactam Impurity 89 (CAS No: 1229020-02-3) extend beyond mere quality control. Its structural properties make it a valuable tool for investigating enzyme inhibition kinetics and substrate specificity. By studying how this impurity interacts with β-lactamases, scientists can gain insights into the design principles of next-generation antibiotics. This knowledge is particularly crucial in an era where antibiotic resistance poses a growing global health threat.

From a regulatory perspective, the guidelines for handling and reporting Avibactam Impurity 89 (CAS No: 1229020-02-3) are stringent due to its potential impact on drug safety and efficacy. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established strict limits on impurity levels in pharmaceutical products. Compliance with these regulations requires meticulous analytical methodologies and rigorous quality assurance protocols.

The synthesis of Avibactam Impurity 89 (CAS No: 1229020-02-3) presents unique challenges due to its complex molecular architecture. Chemists have developed innovative synthetic routes that minimize the formation of undesired byproducts while maximizing yield and purity. These advancements underscore the importance of interdisciplinary collaboration between organic chemists, analytical chemists, and pharmaceutical scientists in addressing complex chemical problems.

In conclusion, Avibactam Impurity 89 (CAS No: 1229020-02-3) is a multifaceted compound with significant implications in pharmaceutical research and development. Its study not only enhances our understanding of β-lactamase inhibition but also contributes to the improvement of drug quality and safety. As research continues to evolve, compounds like this will remain at the forefront of scientific inquiry, driving innovation in medicine and chemistry.